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Compound of Interest

Compound Name: Amino-PEG12-CH2COOH

Cat. No.: B15143134

This guide provides detailed information on the physicochemical properties and biochemical
applications of Amino-PEG12-CH2COOH, a heterobifunctional polyethylene glycol (PEG)
linker. Designed for researchers, scientists, and professionals in the field of drug development,
this document outlines the molecule's core data, its role in targeted protein degradation, and a
generalized experimental workflow for its application.

Core Molecular Data

Amino-PEG12-CH2COOH is a chemical compound frequently utilized as a linker in the
synthesis of more complex molecules, particularly in the field of bioconjugation and
pharmaceutical development. Its structure features a terminal primary amine group and a
terminal carboxylic acid group, separated by a 12-unit polyethylene glycol chain. This
composition provides water solubility and a flexible spacer arm, which are advantageous in
various biological applications.

The fundamental physicochemical properties of Amino-PEG12-CH2COOH are summarized in
the table below.

Property Value Reference
Molecular Formula C26H53N014 [1112][3]
Molecular Weight 603.7 g/mol [11121[3]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15143134?utm_src=pdf-interest
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://www.benchchem.com/product/b15143134?utm_src=pdf-body
https://precisepeg.com/products/amino-peg12-ch2cooh
https://www.biorbyt.com/amino-peg12-ch2cooh-orb1988785.html
https://peg.bocsci.com/product/amino-peg12-acetic-acid-387116.html
https://precisepeg.com/products/amino-peg12-ch2cooh
https://www.biorbyt.com/amino-peg12-ch2cooh-orb1988785.html
https://peg.bocsci.com/product/amino-peg12-acetic-acid-387116.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application in Proteolysis Targeting Chimeras
(PROTACS)

A primary application of Amino-PEG12-CH2COOH is in the construction of Proteolysis
Targeting Chimeras (PROTACSs). PROTACSs are heterobifunctional molecules that facilitate the
degradation of specific target proteins by hijacking the cell's own ubiquitin-proteasome system.
Amino-PEG12-CH2COOH serves as the linker component that connects a ligand for the target
protein to a ligand for an E3 ubiquitin ligase.[2][3]

The mechanism of action for a PROTAC utilizing a PEG linker such as Amino-PEG12-
CH2COOH is a sequential process that leads to the selective removal of a target protein. The
key steps are the formation of a ternary complex, ubiquitination of the target protein, and
subsequent degradation by the proteasome.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to Amino-PEG12-
CH2COOH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143134#amino-pegl2-ch2cooh-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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